N-(2-oxotetrahydrothiophen-3-yl)-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide

• IUPAC Name: N-(2-oxothiolan-3-yl)-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide
• InChI: InChI=1S/C18H18N4O2S/c23-17(21-14-6-7-25-18(14)24)13-9-22(10-13)16-8-15(19-11-20-16)12-4-2-1-3-5-12/h1-5,8,11,13-14H,6-7,9-10H2,(H,21,23)
• InChI Key: OQEBXQVLFQDMER-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(=O)C1NC(=O)C2CN(C2)C3=NC=NC(=C3)C4=CC=CC=C4
• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol

Description

N-(2-oxotetrahydrothiophen-3-yl)-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C18H18N4O2S and its molecular weight is 354.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmaceutical Importance

The synthesis of 2-azetidinone derivatives and related compounds has been extensively studied, revealing a variety of methods to create biologically active molecules. For instance, the synthesis of N-[3-(10H-phenothiazin-1-yl)propyl]-4-(substituted phenyl)-3-chloro-2-oxo-1-azetidinecarboxamide derivatives displayed notable antibacterial, antifungal, and antitubercular activities, showcasing the pharmaceutical importance of such compounds (Sharma et al., 2012).

Biological Activity and Therapeutic Potential

The research into azomethine derivatives of 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has highlighted their potential for displaying cytostatic, antitubercular, and anti-inflammatory activities. This insight into the structure-activity relationship aids in the optimization of synthesis methods and analysis, contributing significantly to medical chemistry and pharmaceutical science (Chiriapkin et al., 2021).

Antimicrobial and Anticancer Activities

The development of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related compounds has been an area of interest due to their potential antimicrobial and anticancer activities. The synthesis of such compounds involves complex chemical reactions leading to molecules with promising biological activities. For example, compounds synthesized from ethyl 4-aryl-3-cyano-6-methyl-2-thioxo-1,2-dihydropyridine-5-carbonylates have been explored for their potential in treating various microbial infections and cancer (Bakhite et al., 2005).

Anti-inflammatory and Antiemetic Agents

Further research into the synthesis and biological evaluation of Schiff’s bases and 2-azetidinones of isonocotinyl hydrazone has unveiled their potential as antidepressant and nootropic agents. This highlights the diverse therapeutic potential of these compounds, including their use in central nervous system (CNS) disorders (Thomas et al., 2016).